Cas no 111588-20-6 (1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI))

• Product Name: 1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI)
• CAS No: 111588-20-6
• MF: C₁₈H₃₈I₂N₂O₂
• MW: 568.315470218658
• CID: 160887
• PubChem ID: 3047762
• Update Time: 2025-04-19

1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-[Ethylenebis(oxyethylene)]bis[1-methylpiperidiniumiodide] (6CI)
• 1-methyl-1-[2-[2-[2-(1-methylpiperidin-1-ium-1-yl)ethoxy]ethoxy]ethyl]piperidin-1-ium,diiodide
• 1,1'-(Ethylenebis(oxyethylene))bis(1-methylpiperidinium iodide)
• 1,1'-dimethyl-1,1'-(3,6-dioxa-octanediyl)-bis-piperidinium, diiodide
• 504
• AC1MILSI
• Diiodomethylate de N,N'bis(piperidylethoxy)ethylene
• Diiodomethylate de N,N'bis(piperidylethoxy)ethylene [French]
• LS-116586
• Piperidinium, 1,1'-(ethylenebis(oxyethylene))bis(1-methyl-, diiodide
• 111588-20-6
• 1,1'-[Ethane-1,2-diylbis(oxyethane-2,1-diyl)]bis(1-methylpiperidin-1-ium) diiodide
• DTXSID20912232
• 504 HC

• Inchi： 1S/C18H38N2O2.2HI/c1-19(9-5-3-6-10-19)13-15-21-17-18-22-16-14-20(2)11-7-4-8-12-20;;/h3-18H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： VTOYPPBWXHVFGZ-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(CCOCC[N+]1(C)CCCCC1)CC[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 529.804
• Monoisotopic Mass: 568.102264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 268
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 18.46